Cas no 1805146-86-4 (2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805146-86-4
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4838998
• Update Time: 2025-06-09

2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H11F3N2O4/c1-18-7-4-15-6(3-14)5(2-8(16)17)9(7)19-10(11,12)13/h4H,2-3,14H2,1H3,(H,16,17)
• InChI Key： BVYJYTVSGSVCRH-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CN)C=1CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: -1.9
• Topological Polar Surface Area: 94.7

Additional information on 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid

Recent Advances in the Study of 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1805146-86-4)

The compound 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1805146-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and trifluoromethoxy substituent, exhibits promising pharmacological properties, making it a subject of intense investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a drug candidate.

One of the key areas of research has been the synthesis and structural modification of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid, addressing previous challenges in its large-scale production. The study also explored the introduction of various functional groups to the pyridine ring, leading to derivatives with improved pharmacokinetic profiles.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid acts as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study highlighted its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

Further investigations have explored the compound's potential in treating neurological disorders. A preprint article on bioRxiv (2024) suggested that 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid may modulate glutamate receptors, implicating its use in conditions such as epilepsy and neuropathic pain. The study utilized molecular docking and electrophysiological assays to elucidate its binding affinity and functional effects on neuronal activity.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Ongoing studies are focusing on preclinical trials to evaluate its safety and efficacy in animal models, with the aim of advancing it to human clinical trials.

In conclusion, 2-(Aminomethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-3-acetic acid represents a versatile scaffold with significant therapeutic potential. Its recent advancements in synthesis, biological evaluation, and mechanistic studies underscore its value as a candidate for further drug development. Continued research efforts will be crucial in unlocking its full potential and addressing the remaining challenges in its path to clinical application.